Cas no 15246-95-4 (1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide)

1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide is a benzisothiazolinone derivative with notable biocidal properties. Its molecular structure, featuring a sulfone group and a phenylketone substituent, enhances its stability and reactivity, making it effective as a preservative in industrial applications. The compound exhibits broad-spectrum antimicrobial activity against bacteria, fungi, and algae, which is valuable in coatings, adhesives, and personal care formulations. Its low volatility and compatibility with aqueous and solvent-based systems contribute to its utility in long-term product protection. The 1,1-dioxide moiety further improves its hydrolytic stability, ensuring consistent performance under varying environmental conditions. This compound is particularly suited for applications requiring durable microbial control.
1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide structure
15246-95-4 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide
CAS No:15246-95-4
MF:C15H11NO4S
MW:301.317142724991
CID:1329588
PubChem ID:658040
Update Time:2025-05-20

1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide
    • 1,1-dioxo-2-phenacyl-1,2-benzothiazol-3-one
    • 2-(2-oxo-2-phenylethyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
    • BDBM48116
    • CCG-17715
    • EN300-22512710
    • Oprea1_099774
    • 2-(2-oxo-2-phenylethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
    • N-phenacylsaccharin
    • 15246-95-4
    • 1,1-bis(oxidanylidene)-2-phenacyl-1,2-benzothiazol-3-one
    • G61675
    • MLS000028285
    • HMS603O22
    • NCGC00018949-01
    • HMS2299E07
    • SR-01000000896-2
    • NCGC00018949-02
    • 2-(2-oxo-2-phenylethyl)-1,2-benzothiazol-3(2H)-one 1,1-dioxide
    • 2-(2-OXO-2-PHENYLETHYL)BENZO[D]ISOTHIAZOL-3(2H)-ONE 1,1-DIOXIDE
    • ChemDiv1_005962
    • SMR000038129
    • SCHEMBL11142139
    • CHEMBL1450780
    • DTXSID10349710
    • 2-(2-oxo-2-phenylethyl)-1H-1,2-benzisothiazole-1,1,3(2H)-trione
    • 1,1-diketo-2-phenacyl-1,2-benzothiazol-3-one
    • AKOS002222300
    • SR-01000000896
    • STK721915
    • cid_658040
    • SR-01000000896-3
    • Inchi: 1S/C15H11NO4S/c17-13(11-6-2-1-3-7-11)10-16-15(18)12-8-4-5-9-14(12)21(16,19)20/h1-9H,10H2
    • InChI Key: QJWQWSQZQFNGQF-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(N1CC(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 301.04093
  • Monoisotopic Mass: 301.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • PSA: 71.52

1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide Pricemore >>

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Additional information on 1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide

Comprehensive Overview of 1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide (CAS No. 15246-95-4)

1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide (CAS No. 15246-95-4) is a specialized organic compound widely recognized for its unique structural and functional properties. This compound belongs to the benzisothiazolone family, characterized by a fused benzene and isothiazole ring system. The presence of a 2-(2-oxo-2-phenylethyl) substituent and 1,1-dioxide modification enhances its reactivity and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for high-performance chemical intermediates like 1,2-Benzisothiazol-3(2H)-one derivatives has surged due to their versatility in synthesis and functionalization. Researchers and manufacturers are increasingly exploring its role in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly solutions. The compound's CAS No. 15246-95-4 is frequently searched in academic databases and patent filings, reflecting its growing importance in innovation-driven sectors.

One of the key features of 1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide is its potential as a bioactive scaffold. Studies suggest its derivatives may exhibit antimicrobial or anti-inflammatory properties, making it a candidate for drug discovery. This aligns with current user queries about "novel antibiotic compounds" or "anti-inflammatory agents," highlighting its relevance in pharmaceutical research.

From a synthetic chemistry perspective, the 1,1-dioxide moiety in this compound offers unique electronic effects, influencing its reactivity in catalysis and polymerization processes. Industrial applications often focus on its role as a stabilizer or cross-linking agent, particularly in high-performance materials. Searches for "advanced material additives" or "polymer modifiers" often intersect with discussions about this compound.

Environmental and safety profiles are critical considerations for modern users. While CAS No. 15246-95-4 is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). This addresses frequent search queries like "chemical safety data" or "handling protocols for benzisothiazolone derivatives."

In conclusion, 1,2-Benzisothiazol-3(2H)-one, 2-(2-oxo-2-phenylethyl)-, 1,1-dioxide represents a multifaceted compound with significant industrial and academic value. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As interest in specialty chemicals grows, this compound is poised to remain a key player in advanced chemical applications.

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